![molecular formula C13H20N2O4S B4655130 5-[(isobutylamino)sulfonyl]-2-methoxy-N-methylbenzamide](/img/structure/B4655130.png)
5-[(isobutylamino)sulfonyl]-2-methoxy-N-methylbenzamide
Overview
Description
5-[(isobutylamino)sulfonyl]-2-methoxy-N-methylbenzamide, commonly known as IB-MECA, is a potent and selective agonist of the adenosine A3 receptor. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
IB-MECA exerts its effects by binding to and activating the adenosine A3 receptor, which is expressed in various tissues and cell types. Activation of the adenosine A3 receptor has been shown to induce a variety of cellular responses, including inhibition of adenylate cyclase, activation of phospholipase C, and modulation of ion channels and transporters. These downstream effects of adenosine A3 receptor activation contribute to the diverse biological effects of IB-MECA.
Biochemical and Physiological Effects:
IB-MECA has been shown to have a variety of biochemical and physiological effects, including:
- Inhibition of tumor growth and induction of apoptosis in cancer cells
- Reduction of pro-inflammatory cytokine and chemokine production
- Inhibition of immune cell migration to the site of inflammation
- Protection of neurons from oxidative stress and inflammation-induced damage
- Improvement of cognitive function in animal models of neurodegenerative disorders
Advantages and Limitations for Lab Experiments
One advantage of IB-MECA is its high potency and selectivity for the adenosine A3 receptor, which allows for precise modulation of this receptor without affecting other adenosine receptors. However, one limitation of IB-MECA is its relatively short half-life, which requires frequent dosing in animal studies. In addition, IB-MECA may exhibit off-target effects at high concentrations, which should be taken into consideration in experimental design.
Future Directions
There are several future directions for research on IB-MECA, including:
- Further investigation of the molecular mechanisms underlying the anti-tumor, anti-inflammatory, and neuroprotective effects of IB-MECA
- Development of more potent and selective adenosine A3 receptor agonists for therapeutic use
- Evaluation of the efficacy and safety of IB-MECA in clinical trials for various diseases, such as cancer, inflammation, and neurodegenerative disorders
- Exploration of the potential of IB-MECA as a tool for studying the role of the adenosine A3 receptor in various physiological and pathological processes
Conclusion:
IB-MECA is a potent and selective agonist of the adenosine A3 receptor with potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Its diverse biological effects and precise modulation of the adenosine A3 receptor make it a promising candidate for further research and development.
Scientific Research Applications
IB-MECA has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, IB-MECA has been shown to inhibit tumor growth and induce apoptosis in several cancer cell lines, including breast, lung, and colon cancer cells. In addition, IB-MECA has been found to enhance the efficacy of chemotherapeutic agents and reduce their side effects.
In inflammation research, IB-MECA has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as inhibit the migration of immune cells to the site of inflammation. This suggests that IB-MECA may have potential as an anti-inflammatory agent in various inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
In neurodegenerative disorder research, IB-MECA has been found to protect neurons from oxidative stress and inflammation-induced damage, as well as improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-methoxy-N-methyl-5-(2-methylpropylsulfamoyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4S/c1-9(2)8-15-20(17,18)10-5-6-12(19-4)11(7-10)13(16)14-3/h5-7,9,15H,8H2,1-4H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXRVNVKXXGQFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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